Advances in photochemical and electrochemical incorporation of sulfur dioxide for the synthesis of value-added compounds

Chemical Communications Pub Date: 2021-07-16 DOI: 10.1039/D1CC03018C

Abstract

Organic photochemistry and electrochemistry currently receive tremendous attention in organic synthesis as both techniques enable the reagent-less activation of organic molecules without using expensive and hazardous redox reagents. The incorporation of SO2 into organic molecules is a relatively modern research topic, which likewise gains immense popularity since the discovery of the SO2 surrogate DABSO. Sulfur-containing organic molecules are omnipresent in pharmaceuticals and agrochemicals. This review covers the recent progress in electrochemical and photochemical methodologies for the incorporation and uses of SO2 in the synthesis of value-added compounds. Additionally, different work techniques are demonstrated for the synthetic application of SO2.

Graphical abstract: Advances in photochemical and electrochemical incorporation of sulfur dioxide for the synthesis of value-added compounds
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